Cas no 2229637-53-8 (2-(4-bromo-2-methylphenyl)-2-fluoroethan-1-amine)

• Product Name: 2-(4-bromo-2-methylphenyl)-2-fluoroethan-1-amine
• CAS No: 2229637-53-8
• MF: C₉H₁₁BrFN
• MW: 232.092745065689
• CID: 6235575
• PubChem ID: 165796656
• Update Time: 2025-05-21

2-(4-bromo-2-methylphenyl)-2-fluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-2-methylphenyl)-2-fluoroethan-1-amine
• EN300-1920972
• 2229637-53-8

• Inchi： 1S/C9H11BrFN/c1-6-4-7(10)2-3-8(6)9(11)5-12/h2-4,9H,5,12H2,1H3
• InChI Key： VXYQNQABDKRJQC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)C(CN)F

Computed Properties

• Exact Mass: 231.00589g/mol
• Monoisotopic Mass: 231.00589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on 2-(4-bromo-2-methylphenyl)-2-fluoroethan-1-amine

Comprehensive Overview of 2-(4-bromo-2-methylphenyl)-2-fluoroethan-1-amine (CAS No. 2229637-53-8)

The compound 2-(4-bromo-2-methylphenyl)-2-fluoroethan-1-amine (CAS No. 2229637-53-8) is a fluorinated aromatic amine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the 4-bromo-2-methylphenyl moiety and the 2-fluoroethylamine side chain, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

In recent years, the demand for fluorinated organic compounds has surged, driven by their enhanced metabolic stability and bioavailability. 2-(4-bromo-2-methylphenyl)-2-fluoroethan-1-amine aligns with this trend, as the incorporation of fluorine atoms often improves the pharmacokinetic properties of drug candidates. This compound is particularly relevant in the context of precision medicine and personalized therapeutics, where tailored molecular designs are critical for addressing specific disease mechanisms.

The synthesis of 2-(4-bromo-2-methylphenyl)-2-fluoroethan-1-amine typically involves multi-step organic reactions, including bromination, fluorination, and amination processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize its production, reducing reaction times and improving yields. These innovations are part of a broader shift toward green chemistry and sustainable manufacturing in the chemical industry, which resonates with environmentally conscious researchers and investors.

From a structural perspective, the bromine substituent at the 4-position of the phenyl ring offers a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This flexibility makes the compound a valuable building block in medicinal chemistry and material science. Additionally, the fluoroethylamine group is known to influence molecular interactions with biological targets, enhancing binding affinity and selectivity.

In the realm of drug discovery, 2-(4-bromo-2-methylphenyl)-2-fluoroethan-1-amine has garnered attention for its potential role in modulating G-protein-coupled receptors (GPCRs) and ion channels. These targets are implicated in a wide range of diseases, from neurological disorders to cardiovascular conditions. The compound's ability to penetrate the blood-brain barrier (BBB) further underscores its utility in CNS drug development, a hot topic in contemporary pharmaceutical research.

Beyond pharmaceuticals, this compound finds applications in agrochemical research, where fluorinated amines are increasingly used to design novel pesticides and herbicides with improved efficacy and environmental profiles. The 4-bromo-2-methylphenyl moiety, in particular, contributes to the lipophilicity of these molecules, enhancing their uptake and distribution in target organisms.

Analytical characterization of 2-(4-bromo-2-methylphenyl)-2-fluoroethan-1-amine involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the purity and identity of the compound, which is crucial for reproducible research outcomes. The growing adoption of machine learning and artificial intelligence in chemical analysis has further streamlined the characterization process, enabling faster and more accurate data interpretation.

As the scientific community continues to explore the potential of 2-(4-bromo-2-methylphenyl)-2-fluoroethan-1-amine, its role in high-throughput screening and combinatorial chemistry is expected to expand. The compound's compatibility with modern automated synthesis platforms makes it a promising candidate for large-scale drug discovery initiatives. Moreover, its relevance to fragment-based drug design highlights its versatility as a molecular scaffold.

In summary, 2-(4-bromo-2-methylphenyl)-2-fluoroethan-1-amine (CAS No. 2229637-53-8) represents a compelling example of how fluorinated aromatic amines can drive innovation in life sciences and chemical research. Its multifaceted applications, from CNS therapeutics to agrochemical development, underscore its importance in addressing some of the most pressing challenges in modern science. As research methodologies evolve and interdisciplinary collaborations flourish, this compound is poised to play a pivotal role in shaping the future of molecular design and applied chemistry.